BE“GHE Foundational & Exploratory
Check Availability & Pricing

Diisobutyl malonate CAS number and identifiers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisobutyl malonate

cat. No.: B1623146

In-depth Technical Guide to Diisobutyl Malonate

This technical guide provides a comprehensive overview of Diisobutyl Malonate, focusing on
its chemical identifiers, physical and chemical properties, and methodologies for its synthesis
and analysis. This document is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis.

Chemical Identifiers and Nomenclature

Diisobutyl malonate is the di-ester of malonic acid and isobutanol. It is crucial to distinguish it
from its isomers, such as diethyl isobutylmalonate, where an isobutyl group is attached to the
a-carbon of the malonic ester.

A summary of the primary identifiers for diisobutyl malonate is presented in Table 1.

Table 1: Chemical Identifiers for Diisobutyl Malonate[1]
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Identifier Value

CAS Number 50780-99-9

IUPAC Name Propanedioic acid, diisobutyl ester
Molecular Formula C11H2004

Molecular Weight 216.27 g/mol

InChl Key SWBJZPDGKVYSLT-UHFFFAOYSA-N
Synonyms Malonic acid, diisobutyl ester

Physicochemical Properties

Detailed experimental data on the physicochemical properties of diisobutyl malonate (CAS
50780-99-9) is not extensively available in public literature. However, properties can be
estimated based on its structure and by comparison with structurally similar compounds like
dibutyl malonate (CAS 1190-39-2), which shares the same molecular formula.[2][3]

Table 2: Physicochemical Properties of Diisobutyl Malonate and Related Compounds

Diisobutyl Malonate (CAS Dibutyl Malonate (CAS

Property 50780-99-9) 1190-39-2)
Appearance Colorless liquid (presumed) Colorless liquid
Boiling Point Data not available 78°C @ 20mmHg[2]
Melting Point Data not available -83°C[2]

Density Data not available 1 g/cm3[2]
Refractive Index Data not available 1.4250-1.4280[2]
Solubility Insoluble in water (presumed) Insoluble in water

Synthesis Protocols
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A general and robust method for the synthesis of dialkyl malonates is the Fischer esterification
of malonic acid with the corresponding alcohol in the presence of an acid catalyst.

General Esterification Protocol for Diisobutyl Malonate

This protocol is a generalized procedure based on standard esterification methods.

Workflow for Diisobutyl Malonate Synthesis
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Caption: General workflow for the synthesis of diisobutyl malonate.
Methodology:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
apparatus, combine malonic acid (1 equivalent), isobutanol (2.5-3 equivalents), and a
catalytic amount of a strong acid (e.qg., sulfuric acid or p-toluenesulfonic acid). A solvent such
as toluene can be used to aid in the azeotropic removal of water.

o Reaction: Heat the mixture to reflux. The water formed during the reaction is removed
azeotropically using the Dean-Stark trap. Monitor the reaction progress by thin-layer
chromatography (TLC) or by the amount of water collected.
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» Workup: Once the reaction is complete, cool the mixture to room temperature. Neutralize the
acid catalyst with a mild base, such as a saturated aqueous solution of sodium bicarbonate.

» Extraction: Transfer the mixture to a separatory funnel and wash with water and brine.
Separate the organic layer.

» Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
MgSOa or Na2S0a), filter, and concentrate the solvent under reduced pressure.

 Purification: Purify the crude diisobutyl malonate by vacuum distillation to obtain the final
product.

Analytical Protocols

Standard analytical techniques can be employed to characterize diisobutyl malonate and
assess its purity.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable method for the analysis of volatile compounds like diisobutyl malonate.
The NIST Chemistry WebBook indicates the availability of gas chromatography data for this
compound.[1]

Logical Workflow for GC-MS Analysis
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Caption: Workflow for the GC-MS analysis of diisobutyl malonate.
Methodology:

o Sample Preparation: Prepare a dilute solution of diisobutyl malonate in a volatile solvent
(e.g., dichloromethane or ethyl acetate).

e GC Conditions (Typical):
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o Column: A non-polar capillary column (e.g., DB-5ms).
o Injector Temperature: 250 °C.

o Oven Program: Start at a suitable initial temperature (e.g., 80 °C), hold for a few minutes,
then ramp up to a final temperature (e.g., 280 °C).

o Carrier Gas: Helium.
e MS Conditions (Typical):
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 300.

Applications in Drug Development and Research

While specific applications of diisobutyl malonate (CAS 50780-99-9) in drug development are
not well-documented, malonic acid esters, in general, are important intermediates in the
synthesis of a wide range of pharmaceuticals.[4][5] They are precursors to barbiturates, non-
steroidal anti-inflammatory drugs (NSAIDs), and various other bioactive molecules.[4] The
isobutyl ester groups can influence the compound's solubility, lipophilicity, and metabolic
stability, which are critical parameters in drug design. The general reactivity of the active
methylene group in malonic esters allows for various chemical modifications to build complex
molecular architectures.

Signaling Pathways

There is no direct evidence in the reviewed literature linking diisobutyl malonate to specific
signaling pathways. However, malonate itself is a well-known competitive inhibitor of succinate
dehydrogenase (Complex I1) in the mitochondrial electron transport chain. Esterified forms of
malonate, like diisobutyl malonate, can act as pro-drugs that deliver malonate into cells,
where it can then exert its inhibitory effects on cellular metabolism.

Inhibitory Action of Malonate on Succinate Dehydrogenase
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Caption: Conceptual pathway of diisobutyl malonate as a pro-drug to inhibit succinate
dehydrogenase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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